Prop-2-enamide;styrene
Cat. No. B1582076
M. Wt: 175.23 g/mol
InChI Key: KMNONFBDPKFXOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06007803
Procedure details
To a 500 mL round-bottom, three-neck flask fitted with a thermocouple, reflux condenser, and septum was added 150 mL of isopropanol followed by 16.13 g of a 50% aqueous solution of 2-trimethylammonioethylacrylate chloride, 8.06 g of styrene, and 8.06 g of acrylamide. The solution was purged with nitrogen for 1 hour and 0.5 g AIBN was added. The mixture was purged for ~ 15 minutes until all of the AIBN dissolved. The solution was heated to 75° C. under nitrogen for 16 hours.
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[Cl-].C[N+](C)(C)CCOC(=O)C=C.[CH2:13]=[CH:14][C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.[C:21]([NH2:25])(=[O:24])[CH:22]=[CH2:23]>C(O)(C)C>[CH2:13]=[CH:14][C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.[C:21]([NH2:25])(=[O:24])[CH:22]=[CH2:23] |f:0.1,5.6|
|
Inputs
Step One
[Compound]
|
Name
|
aqueous solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].C[N+](CCOC(C=C)=O)(C)C
|
Step Three
|
Name
|
|
|
Quantity
|
8.06 g
|
|
Type
|
reactant
|
|
Smiles
|
C=CC1=CC=CC=C1
|
Step Four
|
Name
|
|
|
Quantity
|
8.06 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C=C)(=O)N
|
Step Five
|
Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(C)O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
75 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
To a 500 mL round-bottom, three-neck flask fitted with a thermocouple
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
reflux condenser
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solution was purged with nitrogen for 1 hour
|
|
Duration
|
1 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
0.5 g AIBN was added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The mixture was purged for ~ 15 minutes until all of the AIBN
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
dissolved
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C=CC1=CC=CC=C1.C(C=C)(=O)N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
